Cas no 1308334-66-8 ((S)-3-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)-5-methylhexanoic acid)

(S)-3-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)-5-methylhexanoic acid is an Fmoc-protected amino acid derivative widely used in peptide synthesis. Its key structural features include a chiral center at the (S)-configuration and a sterically hindered 5-methylhexanoic acid side chain, which enhances stability during solid-phase peptide assembly. The Fmoc group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions. This compound is particularly valuable for introducing hydrophobic, branched-chain modifications into peptide sequences, improving conformational control and resistance to enzymatic degradation. Its high purity and consistent reactivity make it a reliable building block for medicinal chemistry and bioconjugation applications.
(S)-3-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)-5-methylhexanoic acid structure
1308334-66-8 structure
Product Name:(S)-3-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)-5-methylhexanoic acid
CAS No:1308334-66-8
MF:C23H27NO4
MW:381.46478676796
CID:4587362
Update Time:2025-06-11

(S)-3-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-3-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)-5-methylhexanoic acid
    • (3S)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanoic acid
    • FMOC-PREGABALIN
    • Z2527705498
    • (3S)-3-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]-5-methylhexanoic acid
    • Inchi: 1S/C23H27NO4/c1-15(2)11-16(12-22(25)26)13-24-23(27)28-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,15-16,21H,11-14H2,1-2H3,(H,24,27)(H,25,26)/t16-/m0/s1
    • InChI Key: QSNYPRXHBQZYBM-INIZCTEOSA-N
    • SMILES: O(C(NC[C@H](CC(=O)O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 9
  • Complexity: 513
  • XLogP3: 4.5
  • Topological Polar Surface Area: 75.6

(S)-3-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)-5-methylhexanoic acid Pricemore >>

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Additional information on (S)-3-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)-5-methylhexanoic acid

Exploring the Potential of (S)-3-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)-5-methylhexanoic Acid

The compound with CAS No. 1308334-66-8, known as (S)-3-(((((9H-fluoren-9-yl)methoxy)carbonyl)amino)methyl)-5-methylhexanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a hexanoic acid backbone, and a chiral center at the S configuration. These features make it a valuable tool in various research and industrial applications.

The Fmoc group, derived from 9H-fluorenol, is widely recognized as a protective group in peptide synthesis. Its stability under basic conditions and ease of removal under acidic conditions make it ideal for use in solid-phase peptide synthesis (SPPS). The presence of this group in the compound suggests its potential application in peptide engineering, where precise control over amino acid sequences is crucial. Recent advancements in peptide-based drug discovery have highlighted the importance of such protective groups in achieving high yields and purity in synthetic processes.

The hexanoic acid backbone of this compound adds another layer of functionality. Hexanoic acid derivatives are known for their versatility in organic synthesis, serving as intermediates in the production of various bioactive molecules. The introduction of a methyl group at the 5-position further diversifies its chemical properties, potentially influencing its solubility, stability, and reactivity. This makes the compound a promising candidate for exploring novel chemical reactions and catalytic processes.

The stereochemistry at the S configuration is another critical aspect of this compound's structure. Chiral centers play a pivotal role in determining the biological activity of molecules, particularly in pharmaceuticals. The S configuration may impart specific pharmacokinetic properties, such as improved absorption or reduced toxicity, making it an attractive target for drug development. Recent studies have emphasized the importance of stereocontrol in medicinal chemistry, underscoring the need for compounds like this one that offer precise stereochemical control.

From a materials science perspective, this compound's structure suggests potential applications in polymer chemistry and nanotechnology. The combination of a bulky Fmoc group and a flexible hexanoic acid chain could be exploited to design self-assembling materials or stimuli-responsive polymers. Emerging research in these areas has demonstrated the utility of such molecules in creating advanced materials with tailored properties.

In terms of synthesis, the preparation of (S)-3-(((((9H-fluoren-9-yl)methoxy)carbonyl)amino)methyl)-5-methylhexanoic acid involves a series of carefully designed reactions. Key steps include the installation of the Fmoc group via nucleophilic acyl substitution and the introduction of chirality through asymmetric induction techniques. Recent advancements in catalytic asymmetric synthesis have provided new avenues for producing enantiomerically pure compounds like this one with high efficiency.

Looking ahead, the versatility of this compound positions it as a valuable building block for constructing more complex molecules with diverse functionalities. Its potential applications span from drug discovery to advanced materials development, making it an exciting subject for further research. As interdisciplinary collaborations continue to drive innovation across scientific fields, compounds like (S)-3-(((((9H-fluoren-9-yl)methoxy)carbonyl)amino)methyl)-5-methylhexanoic acid will undoubtedly play a crucial role in shaping future advancements.

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